Cas no 393089-55-9 (2-amino-3-methoxybenzene-1-sulfonamide)

• Product Name: 2-amino-3-methoxybenzene-1-sulfonamide
• CAS No: 393089-55-9
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• MDL: MFCD18389711
• CID: 1504774
• PubChem ID: 18007454
• Update Time: 2025-10-19

2-amino-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-amino-3-methoxy-
• 2-amino-3-methoxyBenzenesulfonamide
• 2-amino-3-methoxybenzene-1-sulfonamide
• 393089-55-9
• AKOS027361262
• EN300-204357
• SB78631
• SCHEMBL1523031
• GS0887
• DB-292653
• Z1269241332

• MDL： MFCD18389711
• Inchi： 1S/C7H10N2O3S/c1-12-5-3-2-4-6(7(5)8)13(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11)
• InChI Key： RZEDJEWRTBCQKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1N)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 202.0413
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.41

Additional information on 2-amino-3-methoxybenzene-1-sulfonamide

Professional Introduction to 2-amino-3-methoxybenzene-1-sulfonamide (CAS No. 393089-55-9)

2-amino-3-methoxybenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 393089-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of 2-amino-3-methoxybenzene-1-sulfonamide, including its aromatic ring system modified by amino and methoxy substituents, as well as the sulfonamide functional group, make it a promising candidate for further exploration in drug discovery and development.

The sulfonamide moiety in 2-amino-3-methoxybenzene-1-sulfonamide is particularly noteworthy due to its ability to interact with biological targets such as enzymes and receptors. Sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of both amino and methoxy groups in the benzene ring enhances the compound's solubility and reactivity, making it a versatile scaffold for chemical modifications. These attributes have positioned 2-amino-3-methoxybenzene-1-sulfonamide as a subject of interest for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new sulfonamide derivatives with improved pharmacological profiles. The unique combination of functional groups in 2-amino-3-methoxybenzene-1-sulfonamide suggests potential applications in targeting various diseases. For instance, studies have indicated that sulfonamides can modulate enzyme activity by acting as competitive inhibitors or substrates. This mechanism has been exploited in the development of drugs targeting metabolic pathways involved in cancer and inflammation.

One of the most compelling aspects of 2-amino-3-methoxybenzene-1-sulfonamide is its potential as a lead compound for structure-based drug design. Computational modeling and high-throughput screening techniques have been employed to evaluate its interactions with biological targets. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cellular signaling pathways associated with diseases such as cancer and autoimmune disorders. These findings underscore the importance of 2-amino-3-methoxybenzene-1-sulfonamide in ongoing drug discovery efforts.

The synthesis of 2-amino-3-methoxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been applied to optimize the production of this compound. These approaches not only enhance efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Furthermore, the pharmacokinetic properties of 2-amino-3-methoxybenzene-1-sulfonamide are under active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and safety profile. Preclinical studies have begun to explore these aspects, providing valuable insights into the compound's behavior within biological systems. Such studies are essential for guiding future clinical trials and ensuring that 2-amino-3-methoxybenzene-1-sulfonamide can be developed into a viable drug candidate.

The role of computational chemistry in studying 2-amino-3-methoxybenzene-1-sulfonamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have enabled researchers to predict how this compound interacts with biological targets at an atomic level. These computational tools complement experimental approaches by providing rapid screening of potential drug candidates and by helping to refine molecular structures for optimal activity. The integration of computational methods with traditional experimental techniques has accelerated the pace of drug discovery significantly.

Recent advancements in biotechnology have also opened new avenues for exploring the applications of 2-amino-3-methoxybenzene-1-sulfonamide. Gene editing technologies such as CRISPR-Cas9 have allowed researchers to create cell lines that can be used to test the efficacy of sulfonamide derivatives more effectively than ever before. These technologies enable high-throughput screening assays that can identify compounds capable of modulating specific genetic pathways relevant to human diseases.

The future prospects for 2-amino-3-methoxybenzene-1-sulfonamide are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are likely to drive innovation in this area. As our understanding of disease mechanisms continues to evolve, compounds like 2-amino-3-methoxybenzene-1-sulfonamide may find new roles in treating previously untreatable conditions.

In conclusion, 2-amino-3-methoxybenzene-1-sulfonamide (CAS No. 393089-55-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its sulfonamide core offers multiple opportunities for therapeutic intervention across various disease areas. With continued research and development, this compound holds great potential for improving human health outcomes through innovative drug therapies.